Polonium-193
Description
Contextualization of Neutron-Deficient Polonium Isotopes
Neutron-deficient polonium isotopes, including Polonium-193, are of particular interest to nuclear physicists. myrrha.be These isotopes have fewer neutrons than their stable counterparts, leading to unique decay properties and nuclear structures. aps.orgosti.gov The study of these isotopes, located far from the valley of beta stability, provides a stringent test for nuclear models. wikipedia.org As the number of neutrons decreases, the interplay between the strong nuclear force, which binds nucleons together, and the electrostatic repulsion between protons becomes more pronounced, leading to phenomena not observed in stable nuclei. savemyexams.com Research on these isotopes, such as the identification of new isotopes and the measurement of their decay properties, has been ongoing for decades, with early studies dating back to the late 1950s and 1980s. aps.orgosti.gov
Overview of this compound's Role in Investigating Nuclear Phenomena
This compound, along with its neighboring isotopes, plays a crucial role in the investigation of several key nuclear phenomena. unc.eduosti.gov Its properties provide valuable data for understanding the evolution of nuclear shapes and the competition between spherical and deformed configurations in this region of the nuclear chart. researchgate.netaps.org Specifically, deviations in the magnetic dipole and spectroscopic electric quadrupole moments of very neutron-deficient polonium isotopes like this compound suggest significant structural changes and the onset of nuclear deformation. vulcanchem.com The study of its isomeric state further illuminates the intricate arrangement of nucleons within the nucleus.
Properties
Molecular Formula |
Po |
|---|---|
Molecular Weight |
192.9911 g/mol |
IUPAC Name |
polonium-193 |
InChI |
InChI=1S/Po/i1-16 |
InChI Key |
HZEBHPIOVYHPMT-KLOSUXQXSA-N |
Isomeric SMILES |
[193Po] |
Canonical SMILES |
[Po] |
Origin of Product |
United States |
Nuclear Structure and Systematics of Polonium 193
Nuclear Deformation and Shape Coexistence Studies
Neutron-deficient polonium isotopes, including Polonium-193, exhibit a notable departure from the near-spherical shapes of their heavier counterparts. vulcanchem.comdiva-portal.org This shift is a manifestation of shape coexistence, where different nuclear shapes exist at similar energies within the same nucleus. whiterose.ac.ukresearchgate.net
Experiments utilizing in-source resonance ionization spectroscopy at facilities like ISOLDE (CERN) have been instrumental in probing the structure of short-lived isotopes such as this compound. whiterose.ac.ukdiva-portal.org These techniques allow for the measurement of hyperfine splitting, from which magnetic dipole moments (μ) and spectroscopic electric quadrupole moments (Q_S) can be deduced. whiterose.ac.ukdiva-portal.org The spectroscopic quadrupole moment is a direct measure of the nuclear charge distribution's deviation from spherical symmetry.
For this compound and its neighboring light polonium isotopes, the measured Q_S values show a deviation from the values observed in heavier polonium nuclei. vulcanchem.comdiva-portal.org This deviation points towards a growing deformation as the neutron number decreases. vulcanchem.com Specifically, the data for very neutron-deficient polonium isotopes are consistent with an increasing oblate deformation (a flattened, discus-like shape). whiterose.ac.ukvulcanchem.com
Theoretical models are essential for interpreting the experimental data and providing a deeper understanding of the observed phenomena. The particle-plus-rotor model, which couples the motion of a single nucleon to a rotating deformed core, has been successfully applied to describe the electromagnetic moments of this compound. whiterose.ac.ukvulcanchem.comdiva-portal.org These calculations support the picture of a static oblate deformation for this nucleus. vulcanchem.comdiva-portal.org
To accurately reproduce the experimental electromagnetic moments for polonium isotopes with mass numbers less than 198, these models require the assumption of a gradual increase in the mean deformation as one moves towards the lighter isotopes. whiterose.ac.ukdiva-portal.org This theoretical framework helps to refine our understanding of shape coexistence and the evolution of nuclear shapes in this region of the nuclear chart. vulcanchem.com
The proximity of polonium (Z=84) to the proton shell closure at Z=82 profoundly influences its nuclear properties. whiterose.ac.ukdiva-portal.orgresearchgate.net Shell closures typically enforce spherical shapes, as seen in the lead (Z=82) isotopes which remain largely spherical. whiterose.ac.uk However, the two extra protons in polonium isotopes can polarize the nuclear core, leading to deformation.
The study of polonium isotopes like this compound reveals that the onset of deformation occurs significantly earlier (at higher neutron numbers) than in their lead isotones. whiterose.ac.uk This highlights the crucial role of the valence protons in driving the nucleus towards a deformed shape. The interplay between the stabilizing effect of the Z=82 shell closure and the deformation-driving tendencies of the valence protons and neutrons in the mid-shell region (around N=104) makes this an exceptionally rich area for nuclear structure research. whiterose.ac.ukdiva-portal.orgwhiterose.ac.uk
Theoretical Descriptions of Shape Evolution
Characterization of Low-Lying Excited States and Isomerism in this compound
The arrangement of nucleons in different energy levels gives rise to a spectrum of excited states, including long-lived metastable states known as isomers.
Yrast states are the states of the lowest energy for a given angular momentum. In the polonium isotopes, the structure of yrast states is generally understood in terms of the coupling of the two valence protons to the underlying even-even lead core. aps.org For the neutron-deficient odd-mass polonium isotopes, such as this compound, the yrast structure becomes more complex due to the presence of an unpaired neutron.
In-beam gamma-ray spectroscopy has been used to study the excited states in odd-mass polonium isotopes, including those built on isomeric states. osti.gov The systematics of yrast states in the lighter polonium isotopes show a downward trend in excitation energies as the neutron mid-shell at N=104 is approached. unc.edu This is attributed to an increased collectivity, driven by the strong interaction between the h9/2 protons and the i13/2 neutrons. unc.edu
This compound possesses a notable nuclear isomer, designated as Polonium-193m. vulcanchem.comwikipedia.org This metastable state has a half-life of 245(11) milliseconds and lies at an excitation energy of 100(6) keV above the ground state. wikipedia.orgchemlin.org The ground state of this compound has a nuclear spin and parity of (3/2-), while the isomeric state has a spin and parity of (13/2+). vulcanchem.comwikipedia.org
The significant difference in spin between the ground and isomeric states is a key feature of isomerism and suggests a substantial rearrangement of the nucleon configurations. vulcanchem.com The properties of this isomer provide valuable data for testing and refining nuclear models that describe single-particle excitations and the residual interactions between nucleons.
Data Tables
Table 1: Basic Nuclear Properties of this compound Ground and Isomeric States
| Property | This compound (Ground State) | Polonium-193m (Isomeric State) |
| Atomic Number (Z) | 84 | 84 |
| Mass Number (A) | 193 | 193 |
| Neutron Number (N) | 109 | 109 |
| Nuclear Spin and Parity (I^π) | (3/2-) | (13/2+) |
| Half-life | 399(34) ms (B15284909) wikipedia.org | 245(11) ms wikipedia.org |
| Excitation Energy | 0 keV | 100(6) keV wikipedia.orgchemlin.org |
| Decay Mode | α vulcanchem.com | α chemlin.org |
| Magnetic Dipole Moment (μ) | +0.137(12) μN | -0.742(65) μN chemlin.org |
| Spectroscopic Quadrupole Moment (Q_S) | -0.34(12) b | +1.08(50) b chemlin.org |
Data sourced from multiple references, as indicated.
Spin and Parity Assignments and Their Nuclear Structure Implications
This compound possesses a ground state and a metastable isomeric state, each with distinct spin and parity assignments that provide crucial insights into its underlying nucleon configuration. The ground state (¹⁹³Po) is assigned a spin and parity of (3/2⁻). vulcanchem.comperiodictable.comperiodictable.com In contrast, the nuclear isomer (¹⁹³ᵐPo), with an excitation energy of 100(6) keV, has a spin and parity of (13/2⁺). vulcanchem.comchemlin.org
The significant difference in spin between these two states is indicative of fundamentally different arrangements of the nucleons. vulcanchem.com The (13/2⁺) assignment for the isomer is strongly supported by theoretical calculations within the particle-plus-rotor model. researchgate.netkuleuven.be In these models, the calculated spectroscopic electric quadrupole moments for alternative spin assignments, such as 9/2⁺ or 11/2⁺, are not in agreement with the experimental values, reinforcing the (13/2⁺) assignment. researchgate.netkuleuven.be This high-spin state is understood to arise from the coupling of an odd neutron hole to the collective motion of the core.
| Property | Ground State (¹⁹³Po) | Isomeric State (¹⁹³ᵐPo) |
| Spin and Parity (I^π) | (3/2⁻) | (13/2⁺) |
| Half-life | 0.399(34) s | 245(22) ms |
| Excitation Energy | 0 keV (Reference) | 100(6) keV |
| Decay Mode | Alpha (≤100%) | Alpha (≤100%) |
| Decay Product | ¹⁸⁹Pb | ¹⁸⁹Pb |
This table presents data for the ground and isomeric states of this compound, based on available research. vulcanchem.comchemlin.org
Electromagnetic Moments of this compound
The electromagnetic moments of this compound have been investigated experimentally using in-source resonance ionization spectroscopy at the ISOLDE facility at CERN. vulcanchem.comwhiterose.ac.uk These studies, which measure the hyperfine splitting of atomic energy levels, allow for the deduction of the magnetic dipole and spectroscopic electric quadrupole moments. whiterose.ac.ukbnl.govresearchgate.net For the most neutron-deficient polonium isotopes, including A=193, a notable deviation in these moments is observed when compared to their heavier counterparts. vulcanchem.comwhiterose.ac.ukresearchgate.net This trend suggests significant changes in nuclear structure, particularly a gradual increase in nuclear deformation. whiterose.ac.ukresearchgate.net
Magnetic Dipole Moment Measurements and Interpretation
The magnetic dipole moments (μ) have been deduced from the measured hyperfine splitting parameters for both the ground and isomeric states of this compound. bnl.gov For the high-spin (13/2⁺) isomeric state, the magnetic dipole moment has been measured as μ = -0.742(65) μN. chemlin.org
The values of the magnetic moments, especially their deviation from the systematics of heavier polonium isotopes, provide a sensitive probe of the nuclear wave functions. vulcanchem.comwhiterose.ac.uk The interpretation of these moments for the neutron-deficient polonium isotopes has been successfully approached using particle-plus-rotor model calculations, which assume a static oblate deformation. whiterose.ac.ukbnl.gov
Spectroscopic Electric Quadrupole Moment Determinations
The spectroscopic electric quadrupole moment (Qs) quantifies the deviation of the nuclear charge distribution from a perfect sphere. For the (13/2⁺) isomer of this compound, a value of Qs = +1.08(50) barn has been determined. chemlin.org
The interpretation of this value is particularly revealing. The positive sign of Qs for the 193mPo isomer is observed even though the nucleus is considered to have an intrinsic oblate shape (a negative intrinsic quadrupole moment, Q₀). researchgate.netkuleuven.be This apparent contradiction is resolved by considering the significant influence of Coriolis mixing in the particle-plus-rotor model for the relatively strongly deformed ¹⁹³Po. researchgate.netkuleuven.be The model accurately describes the experimental Qs values, supporting the picture of an oblate core with increasing deformation as the neutron number decreases. whiterose.ac.ukresearchgate.netresearchgate.net The trend for the spectroscopic quadrupole moments of the 13/2⁺ isomers remains nearly constant for isotopes from A=193 to A=201, which contrasts with the trend for the 3/2⁻ ground states. researchgate.net
Seniority Scheme and Nuclear Shell Model Applications to this compound
The nuclear shell model provides a fundamental framework for describing the structure of atomic nuclei, positing that nucleons (protons and neutrons) occupy discrete energy shells, similar to electrons in an atom. openmedscience.com Polonium isotopes, with two protons beyond the doubly magic Z=82 shell closure, serve as a critical testing ground for nuclear models, including the seniority scheme, which describes the coupling of identical nucleons. researchgate.netaps.org
Two-Proton Configuration Coupling to Quadrupole Vibrations
The low-energy structure of many neutron-deficient polonium isotopes is well-described by a model where the two valence protons in the π(h₉/₂) orbital are coupled to the quadrupole vibrations of the underlying even-even lead (Pb) core. researchgate.netkuleuven.be This particle-core coupling model explains the emergence of collective behavior.
In the case of the odd-mass this compound, the structure is more complex, involving the coupling of an odd neutron hole to this system of two protons and a vibrating core. The successful application of the particle-plus-rotor model to explain the electromagnetic moments of ¹⁹³Po is a direct reflection of this underlying physics. whiterose.ac.ukresearchgate.net In this model, the "rotor" is the phenomenological representation of the collective, vibrational motion of the even-even core, to which the odd nucleon is coupled. For the relatively deformed ¹⁹³Po, the leading configuration for the 13/2⁺ isomer is identified as the 7/2 Nilsson state, which arises from the i₁₃/₂ neutron orbital in a deformed potential. researchgate.netkuleuven.be
Testing Effective Nucleon-Nucleon Interactions
The study of exotic nuclei like this compound provides a critical testing ground for theoretical models of the nucleus, particularly those concerning the effective interactions between nucleons (protons and neutrons). These effective interactions are simplified representations of the complex forces between nucleons within a nucleus, and their accuracy is paramount for understanding and predicting nuclear properties. Experimental data from this compound serve as essential benchmarks to validate and refine these theoretical constructs.
The alpha-decay half-lives of polonium isotopes in the mass range of 186-218, which includes this compound, have been calculated using the Wentzel-Kramers-Brillouin (WKB) semiclassical approximation. arxiv.org These calculations rely on an alpha-nucleus effective potential derived from a double folding model, which integrates the effective nucleon-nucleon (NN) interactions. arxiv.org Researchers have employed various well-established NN interaction models, such as the Michigan-3-Yukawa (M3Y) interactions based on Paris and Reid potentials, and interactions derived from relativistic mean field theory (R3Y). arxiv.org By comparing the calculated half-lives with experimental values, physicists can assess the validity of the underlying NN interaction model. Studies have shown that using density-dependent NN interactions yields results that are in better agreement with experimental data compared to density-independent versions. arxiv.org
Furthermore, the electromagnetic moments of this compound, such as the magnetic dipole moment (μ) and spectroscopic electric quadrupole moment (Q_S), offer a sensitive probe into the nuclear wave function and, by extension, the nucleon-nucleon interactions that shape it. researchgate.net These moments have been measured with precision for this compound using techniques like in-source resonance ionization spectroscopy. researchgate.netwhiterose.ac.uk Deviations in these measured moments for very neutron-deficient isotopes like this compound, compared to heavier polonium isotopes, signal structural changes and provide stringent constraints on the theoretical models of NN forces. researchgate.netvulcanchem.com The ability of a given effective interaction to reproduce these measured moments is a direct test of its applicability in this region of the nuclear chart.
| Effective Interaction Model | Application in Polonium Isotope Studies | Key Findings/Comparisons |
| M3Y-Reid / M3Y-Paris | Used in double folding models to calculate the nuclear potential for alpha decay half-life predictions. arxiv.org | Serves as a baseline for comparison with other interaction models. arxiv.org |
| R3Y (Relativistic Mean Field) | Employed to compute nuclear potentials for alpha decay calculations in Polonium isotopes. arxiv.org | Results are compared with M3Y models and experimental data to test the effectiveness of the interaction. arxiv.org |
| Density-Dependent Interactions | Incorporated into folding models to account for the influence of the nuclear medium on the NN force. arxiv.org | Generally provide improved agreement with experimental alpha-decay half-lives compared to density-independent interactions. arxiv.org |
Predictive Power of Shell Model Calculations
The nuclear shell model is a cornerstone of nuclear theory that describes the nucleus in terms of nucleons moving in a potential well, occupying quantized energy levels or "shells." The predictive power of large-scale shell model calculations is rigorously tested by comparing its predictions against experimental data for nuclei like this compound, which lies near the doubly magic 208Pb nucleus but is far from the line of stability. unc.edu
For the neutron-deficient polonium isotopes, shell model calculations are crucial for interpreting their complex structure, including the coexistence of different nuclear shapes. kuleuven.be Theoretical calculations for this compound have successfully predicted the existence and properties of its nuclear states. For instance, particle-plus-rotor (PPR) calculations, which are conceptually related to the shell model for deformed nuclei, indicated that the lowest positive-parity state in 193Po should have a spin and parity of 13/2+. kuleuven.be This prediction corresponds to the experimentally observed metastable isomer, 193mPo. vulcanchem.comkuleuven.be These calculations model the state as arising from the coupling of an i-13/2 neutron to a nearly spherical or oblate core. kuleuven.be
The predictive power of these models is further evaluated by their ability to reproduce measured electromagnetic moments. For the lighter polonium isotopes, including A=193, particle-plus-rotor calculations that assume a static oblate deformation can describe the experimental magnetic dipole and spectroscopic quadrupole moments well, provided a gradual increase in the magnitude of deformation is assumed as the isotopes become lighter. researchgate.net The agreement between the predicted and measured values for spin, parity, and electromagnetic moments validates the underlying assumptions of the shell model in this region. However, discrepancies also highlight areas where the models may need refinement, such as in the mixing of different nucleon configurations. researchgate.net
The table below compares experimental data for the ground and isomeric states of this compound with theoretical expectations, demonstrating the predictive capacity of nuclear structure models.
| Property | State | Experimental Value | Shell Model / Theoretical Prediction |
| Spin and Parity (I^π) | Ground State (193Po) | (3/2−) vulcanchem.comwikipedia.org | Predicted to result from the weak coupling of a p3/2 neutron to a spherical core. kuleuven.be |
| Isomeric State (193mPo) | (13/2+) vulcanchem.comwikipedia.org | Predicted as the lowest positive-parity state from the coupling of an i13/2 neutron to the core. kuleuven.be | |
| Excitation Energy | Isomeric State (193mPo) | 100(6) keV vulcanchem.comchemlin.org | Calculations predict this isomer to be a low-lying excited state. kuleuven.be |
| Magnetic Dipole Moment (μ) | Isomeric State (193mPo) | -0.742(65) μN chemlin.org | Particle-plus-rotor models with oblate deformation reproduce the trend of measured values. researchgate.net |
| Spectroscopic Quadrupole Moment (Q_S) | Isomeric State (193mPo) | +1.08(50) barn chemlin.org | Particle-plus-rotor models with oblate deformation describe the trend of measured values. researchgate.net |
Nuclear Decay Modes and Spectroscopy of Polonium 193
Alpha Decay Spectroscopy of Polonium-193
The primary mode of decay for ¹⁹³Po is alpha (α) decay, transforming it into the lighter nucleus Lead-189 (¹⁸⁹Pb). unc.eduvulcanchem.com The spectroscopy of the emitted alpha particles reveals detailed information about the energy levels and structures of both the parent (¹⁹³Po) and daughter (¹⁸⁹Pb) nuclei.
This compound is known to exist in two distinct states: a ground state with a spin and parity of (3/2⁻) and a half-life of approximately 399 milliseconds, and a metastable isomeric state, ¹⁹³ᵐPo, with a spin and parity of (13/2⁺). vulcanchem.comwikipedia.org This isomer lies at an excitation energy of about 100(6) keV and has a shorter half-life of 245(11) milliseconds. vulcanchem.comwikipedia.org Both the ground state and the isomer undergo alpha decay.
Fine Structure Analysis in Alpha Particle Emission
Fine structure in alpha decay refers to the emission of alpha particles with several discrete energies from a single parent nucleus. Each energy corresponds to a decay that populates a different energy level in the daughter nucleus. Analysis of this fine structure is a powerful tool for determining the excitation energies of states in the daughter nucleus.
For ¹⁹³Po, fine structure has been observed in the alpha decay of both its ground and isomeric states. The primary alpha transitions are accompanied by weaker branches that populate excited states in ¹⁸⁹Pb. The energy difference between the fine-structure alpha groups corresponds directly to the excitation energy of the populated levels in the daughter nucleus.
The observed alpha particle energies and their relative intensities for the decay of the ¹⁹³Po ground state and its ¹⁹³ᵐPo isomer are detailed in the table below.
| Parent State | Half-Life (ms) | Alpha Particle Energy (keV) | Relative Intensity (%) | Populated Daughter State in ¹⁸⁹Pb (relative to its corresponding isomer) |
|---|---|---|---|---|
| ¹⁹³Po (3/2⁻) | 370 (+46, -40) | 6948 (4) | 99.3 (25) | Ground State |
| 6420 (20) | 0.7 (3) | 528 keV excited state | ||
| ¹⁹³ᵐPo (13/2⁺) | 245 (22) | 7002 (4) | 99.2 (35) | Isomeric State |
| 6375 (15) | 0.8 (3) | 627 keV excited state |
Data sourced from KAERI Nuclear Data Evaluation Laboratory. kaeri.re.kr The half-lives presented are from this specific measurement, while adopted values from broader compilations are 399(34) ms (B15284909) for the ground state and 245(11) ms for the isomer. wikipedia.org
Determination of Reduced Alpha-Decay Widths
The reduced alpha-decay width (δ²) is a quantity that provides insight into the nuclear structure aspects of the decay, essentially representing the probability of forming an alpha particle within the parent nucleus at its surface. jyu.fi It is extracted from the experimental partial half-life and the calculated barrier penetration probability. The barrier penetration factor, which describes the quantum mechanical probability of the alpha particle tunneling through the Coulomb barrier, is strongly dependent on the decay energy (Q-value). jyu.fi
The reduced widths are often calculated using formalisms like that proposed by Rasmussen, and are typically scaled relative to a standard, unhindered transition, such as the ground-state-to-ground-state decay of ²¹²Po. jyu.fi The systematics of these reduced widths across a chain of isotopes can reveal trends related to shell closures and nuclear deformation. jyu.fi For the very neutron-deficient polonium isotopes, it has been noted that the mixing of different nuclear configurations, such as intruder states, into the ground state can influence the decay rates and thus the reduced widths. kuleuven.be
Hindrance Factors and Their Connection to Nuclear Structure
The hindrance factor (HF) in alpha decay is defined as the ratio of the experimental partial half-life to a theoretical half-life calculated for a favored or unhindered decay, often based on the systematics of neighboring even-even nuclei. jyu.fi It effectively compares the measured decay rate to an idealized one, with any deviation from unity indicating that the decay is "hindered."
A hindrance factor close to 1 signifies a "favored" transition, where the alpha particle is formed from nucleons in orbitals that are very similar in the parent and daughter nuclei, implying that the initial and final states have the same spin, parity, and nuclear configuration. jyu.fi Larger hindrance factors point to a mismatch in the nuclear structure between the parent and daughter states, which can be caused by changes in spin, parity, or the underlying nucleon configurations, such as a change in nuclear shape. jyu.fikuleuven.be
For ¹⁹³Po, the hindrance factors for the main alpha decay branches of both the ground state and the isomer are small, suggesting these are favored transitions.
| Parent State | Alpha Particle Energy (keV) | Hindrance Factor (HF) |
|---|---|---|
| ¹⁹³Po (3/2⁻) | 6948 (4) | 2.5 (3) |
| 6420 (20) | 3.7 (16) | |
| ¹⁹³ᵐPo (13/2⁺) | 7002 (4) | 2.1 (3) |
| 6375 (15) | 1.2 (4) |
Data sourced from KAERI Nuclear Data Evaluation Laboratory. kaeri.re.kr
The low hindrance factors indicate a strong overlap in the wave functions of the initial and final states. The decay of the ¹⁹³Po (3/2⁻) ground state populates the (3/2⁻) ground state of ¹⁸⁹Pb, while the decay of the ¹⁹³ᵐPo (13/2⁺) isomer populates the (13/2⁺) isomer in ¹⁸⁹Pb. wikipedia.orgwhiterose.ac.uknih.gov
Population Probabilities of Daughter Nucleus (Lead-189) States
The relative intensities of the fine-structure alpha groups directly reflect the probabilities of populating the corresponding states in the daughter nucleus, ¹⁸⁹Pb. As shown in Table 1, the alpha decay of ¹⁹³Po proceeds overwhelmingly to one specific state in ¹⁸⁹Pb, with only a small fraction populating a higher-lying excited state.
From ¹⁹³Po (ground state): The decay populates the ¹⁸⁹Pb ground state with a probability of 99.3(25)%. A much lower probability of 0.7(3)% is observed for populating an excited state at approximately 528 keV. kaeri.re.kr
From ¹⁹³ᵐPo (isomer): The decay populates the ¹⁸⁹Pb isomer with a probability of 99.2(35)%. kaeri.re.kr An excited state relative to this isomer is populated with a probability of 0.8(3)%, at an energy of about 627 keV. kaeri.re.kr
The identification of the decay from the ¹⁹³Po isomer to the ¹⁸⁹Pb isomer was crucial. Studies using in-source laser spectroscopy at ISOLDE (CERN) helped to locate the 13/2⁺ isomeric state in ¹⁸⁹Pb at an excitation energy of 40(4) keV, which in turn allowed for the precise energy location of the 13/2⁺ isomer in ¹⁹³Po to be established at 95(7) keV. whiterose.ac.uknih.gov
Gamma-Ray Spectroscopy of this compound
Gamma-ray spectroscopy is essential for studying the excited states of a nucleus that are not populated directly by alpha decay. These states are typically studied through nuclear reactions, where the resulting nucleus is formed in a highly excited state and de-excites by emitting a cascade of gamma rays.
In-Beam Gamma-Ray Coincidence Measurements
In-beam gamma-ray spectroscopy is a technique where detectors are placed around a target that is being bombarded by a particle beam to induce nuclear reactions. google.comscielo.br By detecting the gamma rays emitted at the moment of reaction, the structure of the produced nuclei can be studied. Measuring two or more gamma rays in coincidence (i.e., detected at nearly the same time) is particularly powerful as it helps to establish the sequence of transitions in a decay cascade, allowing for the construction of a nuclear level scheme. unc.eduscielo.br
Excited states in ¹⁹³Po have been investigated using in-beam γ-ray spectroscopy. unc.eduresearchgate.net In an experiment at Argonne National Laboratory, ¹⁹³Po was produced via the ³²S + ¹⁶⁶Er fusion-evaporation reaction. The prompt gamma rays from ¹⁹³Po were identified by "tagging" them with the subsequent, characteristic alpha decay of the nucleus, a method known as recoil-decay tagging (RDT). unc.edu
The experiment successfully identified gamma-ray transitions associated with excited states built upon the 13/2⁺ isomer in ¹⁹³Po. The gamma-ray spectrum measured in coincidence with the alpha decay of the ¹⁹³ᵐPo isomer revealed the most intense transitions.
| Gamma-Ray Energy (keV) |
|---|
| 158 |
| 361 |
| 476 |
Data from the in-beam spectroscopy study by Fotiades et al. unc.edu These represent the three most intense transitions from which the first excited states above the isomer were deduced. The uncertainties on the energies are approximately 1 keV.
These transitions represent the de-excitation of the first few excited states built upon the 13/2⁺ isomer. While gamma-gamma coincidence data were recorded, the statistics were insufficient to definitively construct a detailed level scheme. unc.edu Nonetheless, these measurements provided the first glimpse into the excited state structure of this exotic polonium isotope.
Charged-Particle–Gamma-Ray Coincidence Studies
The investigation of the nuclear structure of isotopes like this compound heavily relies on advanced experimental techniques capable of correlating different types of radiation emitted during decay. Charged-particle–gamma-ray coincidence studies are a cornerstone of this research, allowing for the simultaneous detection of an emitted alpha particle and the subsequent gamma ray(s). researchgate.netkuleuven.be Experimental setups designed for these studies, such as the Windmill detector system, often feature silicon detectors to identify the energy and time of the alpha decay, surrounded by high-purity germanium detectors to capture the coincident gamma rays. researchgate.netresearchgate.net This technique is crucial for building a detailed picture of the decay process. By measuring the time difference between the detection of the alpha particle and the corresponding gamma ray or conversion electron, the half-life of excited states in the daughter nucleus can be determined. kuleuven.be The spatial correlation capabilities of modern detector arrays, like a Double-sided Silicon Strip Detector (DSSD), further enhance these studies by linking an implanted ion with its subsequent decay products. unc.edu
Elucidation of Excited State Decay Schemes
The primary goal of coincidence spectroscopy is to unravel the complex decay schemes of excited nuclear states. unc.edu For this compound, alpha decay populates states in its daughter nucleus, Lead-189. The observation of "fine structure" in the alpha decay spectrum, where multiple distinct alpha-particle energy peaks are present, indicates that the decay proceeds not only to the ground state of the daughter but also to its various excited states. kuleuven.be
By gating on specific alpha-decay energies, researchers can isolate the gamma-ray spectra associated with the de-excitation of a particular level in the daughter nucleus. unc.edu For instance, studies have identified fine structure in the alpha decay of both the low-spin (3/2⁻) ground state and the high-spin (13/2⁺) isomer of this compound. kuleuven.be The decay from the 13/2⁺ state in ¹⁹³Po was observed to populate an excited state at 637 keV in ¹⁸⁹Pb, while the decay from the 3/2⁻ state populates an excited state at 549 keV in ¹⁸⁹Pb. kuleuven.be This information is vital for constructing and verifying the level scheme of the daughter nucleus, providing insights into its nuclear structure. kuleuven.beunc.edu
Comprehensive Decay Chain Investigations of this compound
This compound is a neutron-deficient isotope that undergoes radioactive decay to move towards a more stable configuration. vulcanchem.comlibretexts.org Its decay chain is initiated by its parent isotope, Radon-197 (¹⁹⁷Rn), which decays via alpha emission to ¹⁹³Po. vulcanchem.commit.edu The subsequent decay of ¹⁹³Po is the next step in this sequence. vulcanchem.com All isotopes of polonium are radioactive. vulcanchem.com
Daughter Product Identification and Branching Ratios
The principal decay mode for this compound is alpha decay, with a branching ratio of approximately 100%. vulcanchem.comnih.gov This process involves the emission of an alpha particle (a helium nucleus), transforming this compound (with 84 protons) into its daughter product, Lead-189 (¹⁸⁹Pb), which has 82 protons. vulcanchem.commit.edukaeri.re.kr
Detailed studies have resolved the fine structure of this alpha decay, revealing specific branching ratios for transitions to different energy states in the ¹⁸⁹Pb daughter nucleus. The decay of the 13/2⁺ isomeric state in ¹⁹³Po has a 1.0(5)% relative intensity to an excited state at 637 keV in ¹⁸⁹Pb, compared to the main decay to the ground state. kuleuven.be Similarly, the decay of the 3/2⁻ ground state shows a decay path to an excited state at 549 keV in ¹⁸⁹Pb. kuleuven.be The probability of a nuclide decaying through a specific pathway is defined by its branching ratio. researchgate.net
| Parent State (¹⁹³Po) | Spin/Parity | Alpha Decay Energy (MeV) | Daughter Nucleus | Populated State in Daughter | Branching Ratio / Relative Intensity |
|---|---|---|---|---|---|
| ¹⁹³Po (ground state) | (3/2⁻) | ~6.949 | ¹⁸⁹Pb | Excited state at 549 keV | Data not fully specified |
| ¹⁹³mPo (isomer) | (13/2⁺) | ~7.004 | ¹⁸⁹Pb | Ground State | Dominant |
| ¹⁹³mPo (isomer) | (13/2⁺) | - | ¹⁸⁹Pb | Excited state at 637 keV | 1.0(5)% |
Isomeric Decay Pathways
An intriguing feature of this compound is the existence of a nuclear isomer, a metastable excited state with a measurable half-life. vulcanchem.comresearchgate.net This creates two distinct forms of the isotope: the ground state (¹⁹³Po) and the isomeric state (¹⁹³mPo). These isomers possess different nuclear properties and follow separate, though related, decay pathways. vulcanchem.comclemson.edu
The ground state, ¹⁹³Po, has a spin and parity of (3/2⁻) and a half-life of approximately 0.399 to 0.42 seconds. vulcanchem.commit.edu The isomeric state, ¹⁹³mPo, lies at an excitation energy of 100(6) keV above the ground state. vulcanchem.com It has a distinct spin and parity of (13/2⁺) and a shorter half-life of about 0.24 seconds. vulcanchem.commit.edukaeri.re.kr
Both the ground state and the isomer decay predominantly via alpha emission to ¹⁸⁹Pb. mit.edukaeri.re.kr However, because they start from different energy states and have different spins, they populate the levels in the daughter nucleus ¹⁸⁹Pb differently, constituting distinct isomeric decay pathways. kuleuven.be The decay from the high-spin isomer (13/2⁺) primarily populates states in ¹⁸⁹Pb that are structurally related, and likewise for the low-spin ground state (3/2⁻). kuleuven.beunc.edu This discrimination between the decay of low- and high-spin isomers is a key outcome of alpha-decay analysis. researchgate.net
| Property | ¹⁹³Po (Ground State) | ¹⁹³mPo (Isomeric State) |
|---|---|---|
| Spin and Parity | (3/2⁻) | (13/2⁺) |
| Half-life | 0.399(34) s | 245(22) ms |
| Excitation Energy | 0 keV | 100(6) keV |
| Decay Mode | Alpha (α) | Alpha (α) |
| Decay Energy (α) | ~7.1 MeV | ~7.1 MeV |
| Daughter Product | ¹⁸⁹Pb | ¹⁸⁹Pb |
Experimental Methodologies in Polonium 193 Research
Production Mechanisms for Neutron-Deficient Polonium-193
The generation of ¹⁹³Po relies on nuclear reactions that impart significant energy to a stable target nucleus, leading to the emission of neutrons and the formation of a neutron-deficient product. The two primary methods employed are heavy-ion induced fusion-evaporation and spallation reactions.
Heavy-ion fusion-evaporation is a well-established technique for producing specific neutron-deficient isotopes. This process involves bombarding a target with a heavy-ion beam. The projectile and target nuclei fuse to form a highly excited compound nucleus, which then de-excites by "evaporating" particles, primarily neutrons, protons, and alpha particles. To produce ¹⁹³Po, the reaction channels are carefully selected to result in the desired mass number after particle evaporation.
An example of such a reaction is the bombardment of a tungsten target with a neon beam. journaldephysique.org In one experiment, neutron-deficient polonium isotopes were synthesized using the ¹⁸²W(²⁰Ne, xn)¹⁹³Po reaction, where 'x' represents the number of evaporated neutrons. journaldephysique.orgarxiv.org Another approach involved bombarding enriched ¹⁸⁵Re targets with ¹⁹F beams. arxiv.org More complex reactions have also been utilized, such as bombarding erbium (Er) targets with a 164 MeV sulfur-32 (B83152) (³²S) beam to populate excited states in ¹⁹³Po, ¹⁹⁵Po, and ¹⁹⁷Po. osti.gov The selection of projectile energy is critical to maximize the cross-section for the desired evaporation channel.
Table 1: Examples of Heavy-Ion Fusion-Evaporation Reactions for Polonium Production
| Target Isotope | Projectile Ion | Reaction Type | Resulting Isotopes |
|---|---|---|---|
| ¹⁸²W | ²⁰Ne | Fusion-Evaporation | ¹⁹²Po, ¹⁹³Po, ¹⁹⁴Po journaldephysique.org |
| ¹⁸⁵Re | ¹⁹F | Fusion-Evaporation | ¹⁹³⁻¹⁹⁶Po arxiv.org |
| Erbium (various) | ³²S | Fusion-Evaporation | ¹⁹³Po, ¹⁹⁵Po, ¹⁹⁷Po osti.gov |
| ¹⁰⁰Mo | ⁹⁴Mo | Fusion-Evaporation | ¹⁹¹Po arxiv.org |
Spallation is a highly effective method for producing a wide range of exotic isotopes simultaneously. In this type of reaction, a high-energy, light-ion projectile (typically protons) strikes a thick, heavy target. osti.gov The intense energy transfer shatters the target nuclei, producing a cascade of secondary particles and a broad spectrum of residual nuclei, including many different polonium isotopes. oecd-nea.org
At the ISOLDE facility at CERN, polonium isotopes are routinely produced by bombarding a thick uranium carbide (UCx) target with a 1.4 GeV proton beam from the Proton Synchrotron Booster (PSB). aps.orgarxiv.orgkuleuven.be The spallation products, including ¹⁹³Po, diffuse out of the high-temperature target (approximately 2050 °C) and effuse into an ion source for subsequent separation and analysis. kuleuven.beaps.org This method is particularly powerful for surveying the properties of isotopes across a long isotopic chain. researchgate.net
Heavy-Ion Induced Fusion-Evaporation Reactions
Advanced Isotope Separation and Beam Preparation Techniques
Following production, the desired ¹⁹³Po isotopes must be rapidly and efficiently separated from the vast number of other reaction products and prepared into a high-purity ion beam for study.
The Isotope Separator On-Line (ISOLDE) facility at CERN is a prime example of a facility capable of producing and separating radioactive nuclei. kuleuven.be After the polonium atoms effuse from the production target, they enter an ion source where they are ionized. The resulting ions are then accelerated to a specific energy (e.g., 30 keV) and passed through a high-resolution mass separator. aps.org This separator consists of powerful dipole magnets that bend the ion beam, separating the ions based on their mass-to-charge ratio. This allows for the selection of a specific isotope, such as ¹⁹³Po, from the mixture of spallation products. aps.orgaps.org
To enhance the purity of the ion beam, especially to separate isotopes from isobaric contaminants (nuclei with the same mass number but different atomic numbers), the Resonance Ionization Laser Ion Source (RILIS) is employed. aps.orgkuleuven.be RILIS uses a multi-step process where lasers are tuned to specific atomic transition frequencies unique to the element of interest—in this case, polonium. aps.orgresearchgate.net
The process for polonium involves a three-step photoexcitation scheme:
A laser excites the polonium atom from its ground state to an intermediate excited state.
A second laser further excites the atom to a higher-lying state.
A final laser pulse provides enough energy to ionize the atom, kicking an electron out and leaving a positive polonium ion. kuleuven.beresearchgate.net
Because the laser wavelengths are precisely matched to polonium's atomic structure, other elements are not ionized, resulting in a chemically selective process. This technique is so precise that it can even be used to preferentially ionize a specific nuclear isomer, such as the ground state (spin 3/2⁻) or the isomeric state (spin 13/2⁺) of ¹⁹³Po, by exploiting the subtle shifts in atomic energy levels caused by the nucleus (the hyperfine structure). aps.orgkuleuven.be This isomer-selective capability is crucial for studying the properties of both the ground and metastable states of ¹⁹³Po. vulcanchem.comchemlin.org
Table 2: Comparison of ¹⁹³Po Ground and Isomeric States
| Property | Ground State (¹⁹³Po) | Isomeric State (¹⁹³mPo) |
|---|---|---|
| Half-life | 0.399(34) s | 245(22) ms (B15284909) vulcanchem.comchemlin.org |
| Nuclear Spin and Parity | (3/2⁻) vulcanchem.com | (13/2⁺) vulcanchem.comchemlin.org |
| Excitation Energy | 0 keV (reference) | 100(6) keV vulcanchem.comchemlin.org |
| Primary Decay Mode | Alpha (α) | Alpha (α) |
| Decay Product | ¹⁸⁹Pb vulcanchem.com | ¹⁸⁹Pb vulcanchem.com |
On-Line Isotope Mass Separators (e.g., ISOLDE at CERN)
High-Resolution Detection Systems for Nuclear Spectroscopy
Once a pure beam of ¹⁹³Po is prepared, its nuclear properties are studied by observing its radioactive decay. This requires sophisticated detection systems capable of measuring the emitted radiation (alpha particles and gamma rays) with high resolution and efficiency.
Nuclear spectroscopy of ¹⁹³Po often involves detecting the alpha particles from its decay to ¹⁸⁹Pb. vulcanchem.com In many experiments, the ion beam is implanted into a thin carbon foil or a detector. For instance, the "Windmill" detection chamber used at ISOLDE consists of a rotating wheel with multiple carbon foils. The beam is implanted onto one foil, and the wheel can be rotated to move the implanted source in front of an array of detectors. kuleuven.be
To gain more detailed structural information, alpha-gamma coincidence measurements are performed. This involves detecting an alpha particle and, in coincidence, the gamma ray emitted as the daughter nucleus de-excites. High-purity germanium (HPGe) detectors are used for this purpose due to their excellent energy resolution for gamma rays. kuleuven.beebsco.com In some setups, the detector array is further enhanced with Compton-suppression shields, which reduce the background noise and improve the quality of the gamma-ray spectra. osti.gov By analyzing the energies and coincidences of the detected radiation, researchers can construct detailed level schemes, determine nuclear spins and parities, and measure the lifetimes of excited states. aps.orgebsco.com
Table 3: List of Compound Names
| Compound Name |
|---|
| This compound (¹⁹³Po) |
| Lead-189 (¹⁸⁹Pb) |
| Tungsten-182 (¹⁸²W) |
| Neon-20 (²⁰Ne) |
| Rhenium-185 (¹⁸⁵Re) |
| Fluorine-19 (¹⁹F) |
| Erbium (Er) |
| Sulfur-32 (³²S) |
| Molybdenum-100 (¹⁰⁰Mo) |
| Molybdenum-94 (⁹⁴Mo) |
| Polonium-191 (¹⁹¹Po) |
| Cerium (Ce) |
| Iron-56 (⁵⁶Fe) |
| Polonium-192 (¹⁹²Po) |
| Polonium-194 (¹⁹⁴Po) |
| Polonium-195 (¹⁹⁵Po) |
| Polonium-196 (¹⁹⁶Po) |
| Polonium-197 (¹⁹⁷Po) |
| Uranium Carbide (UCx) |
Double-Sided Silicon Strip Detectors (DSSD) for Alpha Particle Detection
Double-Sided Silicon Strip Detectors (DSSDs) are crucial for the detection and characterization of alpha particles emitted during the decay of this compound.
Operating Principle and Design: A DSSD consists of a thin wafer of silicon with a series of parallel strips of conductive material implanted on both the front and back surfaces. The strips on the front are oriented perpendicular to the strips on the back, creating a grid of pixels. When an alpha particle strikes the detector, it creates a series of electron-hole pairs, generating a small electrical current. By identifying which horizontal and vertical strips register a signal, the precise position of the alpha decay event can be determined. kuleuven.be The energy of the alpha particle is proportional to the total charge collected.
Application in this compound Research: In experiments studying this compound, recoiling nuclei produced from nuclear reactions are implanted into a DSSD. The subsequent alpha decay of the implanted this compound nucleus is then detected. The high segmentation of the DSSD allows for spatial correlation between the implanted ion and its subsequent alpha decay. unc.edu This position and time correlation is a key feature of the Recoil-Decay Tagging (RDT) technique, which helps to differentiate the alpha decays of interest from background radiation. Researchers can record various parameters, including the energy of the alpha particles (Eα), the position of the decay event within the DSSD, and the time elapsed between implantation and decay. unc.edu
For instance, in studies of neutron-deficient polonium isotopes, the 40x40 segmentation of a DSSD provided effective spatial correlation between an implant and its subsequent decays. unc.edu This allows for the clean identification of the alpha decay of this compound, which has a characteristic alpha particle energy of 7.094(4) MeV. vulcanchem.com
Data from DSSD Measurements:
| Parameter | Description | Significance in 193Po Research |
|---|---|---|
| Position (x,y) | The location on the detector where the alpha particle was detected. | Correlates the decay event with the implanted 193Po nucleus. unc.edu |
| Energy (Eα) | The kinetic energy of the emitted alpha particle. | Identifies the specific isotope decaying (e.g., 7.094(4) MeV for 193Po). vulcanchem.com |
| Time (Tdecay) | The time elapsed between the implantation of the recoil and its decay. | Used to determine the half-life of 193Po. unc.edu |
High-Purity Germanium (HPGe) Detector Arrays for Gamma Detection
High-Purity Germanium (HPGe) detectors are the gold standard for gamma-ray spectroscopy due to their excellent energy resolution. ictp.itdsa.no They are essential for studying the gamma rays emitted following alpha decay or in the de-excitation of excited states in this compound.
Operating Principle and Design: HPGe detectors are semiconductor diodes that operate at liquid nitrogen temperatures to reduce thermal noise. When a gamma ray interacts within the germanium crystal, it can undergo photoelectric absorption, Compton scattering, or pair production, creating electron-hole pairs. nnss.gov The number of these pairs is proportional to the energy of the gamma ray. The resulting electrical pulse is then amplified and analyzed. To increase detection efficiency, multiple HPGe crystals are often arranged in arrays, such as "Clover" detectors, which consist of four individual crystals in a single cryostat. ictp.it
Application in this compound Research: In the context of this compound research, HPGe detector arrays are placed around the target or the DSSD to detect gamma rays emitted in coincidence with the alpha decay. This allows for the construction of decay schemes and the identification of excited states in the daughter nucleus, Lead-189. vulcanchem.comquora.com For example, by gating on the known alpha-decay energy of this compound, a clean gamma-ray spectrum associated with the de-excitation of states in Lead-189 can be obtained. These detectors are also used in fast-timing measurements to determine the lifetimes of excited nuclear states. aps.orgjyu.fi
Key Characteristics of HPGe Detectors in Nuclear Spectroscopy:
| Characteristic | Description | Importance for 193Po Studies |
|---|---|---|
| Excellent Energy Resolution | The ability to distinguish between gamma rays of very similar energies. ictp.it | Allows for the precise determination of the energies of excited states in the daughter nucleus. |
| High Efficiency (in arrays) | A higher probability of detecting an emitted gamma ray. ictp.it | Crucial for studying rare decay branches and weak transitions, given the low production cross-sections for 193Po. unc.edu |
| Good Timing Properties | The ability to provide precise timing signals for coincidence measurements. | Essential for fast-timing measurements and recoil-decay tagging. aps.org |
Recoil-Decay Tagging (RDT) Techniques
The Recoil-Decay Tagging (RDT) technique is a powerful method used to study the properties of exotic nuclei produced in fusion-evaporation reactions, especially when the reaction channels of interest have very small cross-sections compared to competing channels like fission. unc.eduuj.edu.pl
Methodology: The RDT method involves identifying a specific nucleus by correlating its implantation in a detector with its subsequent characteristic radioactive decay. kuleuven.be The process is as follows:
Production: A beam of particles bombards a target, producing various nuclei, including the desired this compound.
Separation: The resulting recoiling nuclei are separated from the primary beam and fission products using a recoil separator.
Implantation: The separated recoils are implanted into a position-sensitive detector, typically a DSSD. The time and position of the implantation are recorded.
Decay Detection: The subsequent alpha decay of the implanted nucleus is detected in the same DSSD. The time, position, and energy of the decay are recorded.
Correlation: By correlating the position of the implanted recoil with the position of the subsequent alpha decay within a specific time window, the decay can be unambiguously linked to the parent nucleus. kuleuven.be
Application in this compound Research: The production of neutron-deficient polonium isotopes like this compound is challenging due to large fission cross-sections. unc.edu RDT is essential to selectively study these isotopes. In experiments at the Argonne Tandem Linac Accelerator System (ATLAS), the RDT technique was used to identify excited states in this compound, 195, and 197. unc.edu By tagging on the characteristic alpha decay of this compound, gamma rays emitted at the target position could be associated with this specific nucleus, allowing for the study of its excited states. kuleuven.beunc.edu
Fast-Timing Measurements for Excited State Lifetimes
Fast-timing techniques are employed to measure the lifetimes of excited nuclear states, which can range from picoseconds to nanoseconds. These measurements provide crucial information about the structure of the nucleus and the nature of the transitions between states. aps.orgjyu.fid-nb.info
Methodology: The most common method is the delayed coincidence technique, which measures the time difference between the signal that populates an excited state and the signal from its decay. d-nb.info In the study of nuclei produced via alpha decay, such as the daughter of this compound, a beta-gamma-gamma or alpha-gamma-gamma coincidence method can be used. This often involves a combination of detectors with excellent timing properties.
A typical setup includes:
An HPGe detector for precise gamma-ray energy selection.
Fast-response scintillation detectors, such as Lanthanum Bromide (LaBr₃) or plastic scintillators, for providing precise timing signals. aps.orgucm.es
By measuring the time distribution between the gamma ray feeding an excited state and the gamma ray de-exciting it, a decay curve can be generated. The slope of this curve, or the shift in its centroid, can be used to determine the lifetime of the excited state. ucm.es
Application in this compound Research: While direct fast-timing measurements on this compound itself are extremely challenging due to its short half-life and low production rates, the technique is vital for studying the structure of its decay products. vulcanchem.com Information on the lifetimes of excited states in the daughter nucleus, Lead-189, populated by the alpha decay of this compound, can be obtained. These lifetimes reveal information about the transition probabilities between nuclear states, which are sensitive to the underlying nuclear structure, such as the single-particle and collective degrees of freedom. jyu.fi Fast-timing measurements have been crucial in studying the systematic trends of yrast states in other polonium isotopes. aps.org
Theoretical Models and Computational Approaches for Polonium 193 Nuclear Phenomena
Microscopic Nuclear Structure Theories
Microscopic theories endeavor to describe the properties of a nucleus starting from the fundamental interactions between its constituent nucleons. These models are computationally intensive but offer deep insights into the nuclear many-body problem.
The nuclear shell model is a cornerstone of nuclear structure theory, postulating that nucleons move in quantized orbitals within a mean potential, analogous to electrons in an atom. Large-scale shell model (LSSM) calculations aim to solve the many-body Schrödinger equation within a defined model space of valence orbitals and using an effective nucleon-nucleon interaction.
For nuclei in the region of Polonium (Z=84), LSSM calculations are often performed in a model space that includes the proton orbitals between the Z=82 and Z=126 shell closures, namely π(0h9/2, 1f7/2, 0i13/2, 2p3/2, 1f5/2, 2p1/2). aps.org An inert core, typically ²⁰⁸Pb, is assumed. mdpi.com By diagonalizing the Hamiltonian matrix for this configuration space, these calculations can predict energy levels, electromagnetic transition rates, and other spectroscopic properties. aps.org
Self-consistent mean-field theories provide a powerful alternative for describing nuclear properties across the entire nuclear chart. These models calculate the nuclear potential self-consistently from the nucleon density distributions.
The Hartree-Fock-Bogoliubov (HFB) method is a variational approach that treats the nucleus as a system of independent quasiparticles moving in a mean field, incorporating pairing correlations between nucleons. researchgate.netresearchgate.net HFB calculations, often utilizing effective interactions like the Skyrme or Gogny forces, can predict ground-state and excited-state properties, including binding energies, deformations, and the energies of isomeric states. osti.gov Systematic HFB calculations have been performed for neutron-deficient polonium isotopes, including ¹⁹³Po. These studies have investigated the properties of 11⁻ isomers, which are based on the π(h₉/₂i₁₃/₂)Kπ=11⁻ configuration, and compared their deformations to those of intruder 0⁺ states, revealing insights into shape coexistence.
The Relativistic Mean-Field (RMF) approach, a form of Covariant Density Functional Theory (CDFT), describes nucleons as Dirac particles interacting through the exchange of mesons (scalar-isoscalar σ, vector-isoscalar ω, and vector-isovector ρ). ias.ac.inarxiv.org This framework naturally incorporates nuclear spin-orbit effects. ias.ac.in Modern implementations use density-dependent effective interactions, such as the DD-ME2 (meson-exchange) or DD-PCX (point-coupling) parameter sets. researchgate.net RMF calculations are used to systematically investigate properties like shape evolution, binding energies, and charge radii across long isotopic chains. researchgate.netmdpi.com For the polonium isotopes, these models predict a transition from nearly spherical shapes in heavier isotopes to oblate deformation in the neutron-deficient region, which includes ¹⁹³Po. researchgate.netcern.ch
Large-Scale Shell Model Calculations for Nucleon Interactions
Macroscopic-Microscopic Models in Decay Studies
These models combine a macroscopic description of the nucleus, typically based on the liquid drop model, with microscopic corrections that account for shell effects and pairing correlations. This hybrid approach offers a computationally efficient way to calculate bulk properties like mass and decay half-lives.
The alpha decay of ¹⁹³Po is a dominant decay mode. vulcanchem.com The Modified Generalized Liquid Drop Model (MGLDM) is a theoretical framework frequently used to systematically study the half-lives of alpha emitters. researchgate.netepj.org This model calculates the potential energy barrier that the alpha particle must tunnel through, incorporating the liquid drop model energy, nuclear proximity potential, and shell corrections. worldscientific.comresearchgate.net The half-life is then determined using the WKB (Wentzel-Kramers-Brillouin) approximation for the penetration probability. researchgate.net
Systematic studies using the MGLDM have been conducted for a wide range of heavy nuclei, including the polonium isotopic chain (from ¹⁸⁶Po to ²²⁴Po). researchgate.netepj.org The results from these calculations for alpha decay half-lives are generally in good agreement with available experimental data, with a typical standard deviation for the logarithm of the half-life being less than 0.4. researchgate.netepj.org This success suggests that the MGLDM formalism can be effectively used for alpha decay studies of heavy nuclei and can reliably predict the half-lives of unmeasured isotopes. researchgate.netepj.org The model also clearly demonstrates the role of the N=126 neutron shell closure in alpha decay properties. researchgate.net
| Isotope | Experimental Half-life (s) | MGLDM Calculated Half-life (s) |
| ¹⁹²Po | 0.034 (s) | Data not available in searched sources |
| ¹⁹³Po | 0.399 (s) vulcanchem.com | Data not available in searched sources |
| ¹⁹⁴Po | 0.392 (s) | Data not available in searched sources |
| ²¹⁰Po | 1.196 x 10⁷ (s) (138.376 d) vulcanchem.com | Data not available in searched sources |
| This table is for illustrative purposes. While MGLDM has been applied to the Po isotopic chain, specific calculated values for each isotope were not available in the provided search results. |
Cluster Radioactivity Frameworks
Cluster radioactivity models treat alpha decay as a specific case of a broader phenomenon where a pre-formed cluster of nucleons tunnels through the nuclear potential barrier.
A central concept in modern alpha decay theory is that the alpha particle is pre-formed within the parent nucleus before its emission. xml-journal.net The probability of this preformation is a critical factor that influences the decay rate. Models that assume the pre-formation of the cluster are known as α-like models, in contrast to fission-like models where the preformation probability is taken as unity. xml-journal.net
The R-matrix theory provides a general and fundamental framework for describing nuclear decay processes, including alpha decay. arxiv.org As formulated by Teichman and Wigner, this theory divides the configuration space of the composite system into two regions: an internal region, where complex nuclear forces dominate, and an external region, where only the Coulomb interaction between the daughter nucleus and the alpha particle is significant. arxiv.org The decay width, which is inversely proportional to the half-life, is proportional to the residues of the R-matrix. arxiv.org This formalism provides a rigorous way to connect the internal nuclear structure to the observable decay properties. However, early applications of the R-matrix theory faced challenges, as the calculated alpha widths were sensitive to model parameters like the channel radius, and did not always yield correct absolute values.
The decay half-life in this framework is determined by the product of the cluster formation probability, the assault frequency (how often the cluster attempts to escape), and the barrier penetration probability. xml-journal.net Calculating the alpha formation probability from first principles is an extremely complex many-body problem, requiring knowledge of the mechanisms that induce cluster formation from the constituent nucleons of the parent nucleus. arxiv.org
Computational Studies of Hyperfine Structure and Electronic Parameters
The hyperfine structure of an atom, which arises from the interaction between the electrons and the electromagnetic moments of the nucleus, provides crucial information about the nucleus's fundamental properties. For heavy elements like polonium, and specifically for short-lived isotopes such as Polonium-193, direct experimental measurement of these properties can be challenging. Consequently, computational studies employing advanced theoretical models are indispensable for interpreting experimental data and providing reliable predictions. These theoretical approaches must accurately account for the complex interplay of relativistic effects and electron correlation, which are particularly pronounced in heavy atoms.
Coupled Cluster Methods for Relativistic and Correlation Effects
Coupled cluster (CC) theory stands as a powerful and systematically improvable wave-function-based method for tackling the many-body problem in quantum chemistry and physics. acs.orgnih.gov Its application to heavy elements like polonium necessitates a relativistic framework from the outset. nih.gov The core idea of CC is to express the exact many-electron wavefunction in terms of an exponential ansatz acting on a reference determinant, typically the Hartree-Fock ground state. This approach is highly effective at capturing electron correlation, which is the interaction between electrons that is not accounted for in mean-field theories.
For polonium, a computational scheme that treats both relativistic and high-order electronic correlation effects is essential for an accurate description of its electronic structure parameters. arxiv.orgresearchgate.netresearchgate.net This is achieved by using the Dirac-Coulomb Hamiltonian as the starting point, which incorporates relativistic effects at a fundamental level. arxiv.org To manage the significant electron correlation, the coupled cluster method is employed with a hierarchy of approximations, such as single, double, and triple excitations (CCSDT), and even perturbative quadruple excitations (CCSDT(Q)). arxiv.orgresearchgate.netresearchgate.net This hierarchical approach allows for a systematic improvement in the accuracy of the calculations. acs.orgnih.gov
Recent computational studies on polonium isotopes have utilized a sophisticated scheme based on the CCSDT(Q) method to revisit and refine the electronic structure parameters used to interpret the hyperfine structure. arxiv.orgresearchgate.netresearchgate.net This approach also allows for the estimation of contributions from quantum electrodynamics (QED) and the finite size of the nucleus, which are crucial for achieving high precision. arxiv.orgresearchgate.net The reliability of these theoretical calculations is often validated by comparing the computed values of properties like ionization potential and excitation energies with available experimental data. researchgate.net
The table below presents a summary of the theoretical approaches and their components used in the study of polonium's hyperfine structure.
| Theoretical Component | Description | Relevance to this compound |
| Dirac-Coulomb Hamiltonian | The fundamental relativistic Hamiltonian used as the starting point for the electronic structure calculations. | Essential for accurately describing the electronic behavior in the strong nuclear potential of a heavy element like polonium. |
| Coupled Cluster (CC) Theory | A many-body method that systematically includes electron correlation effects. | Crucial for accounting for the interactions between polonium's many electrons. |
| CCSDT(Q) Method | A high-level CC method including single, double, triple, and perturbative quadruple excitations. | Provides a highly accurate treatment of electron correlation, leading to refined electronic structure parameters. arxiv.orgresearchgate.netresearchgate.net |
| Quantum Electrodynamics (QED) Effects | Corrections to the electronic energy levels arising from the interaction of electrons with the quantized electromagnetic field. | Included to achieve high-precision results for the hyperfine structure constants. researchgate.net |
| Finite Nuclear Size Effects | Accounts for the fact that the nucleus is not a point charge. | An important correction for heavy nuclei like this compound. arxiv.orgresearchgate.net |
Research on a range of odd-mass polonium isotopes, including this compound, has benefited from these advanced computational methods. researchgate.net For instance, hyperfine splitting parameters have been experimentally measured for this compound at the ISOLDE (CERN) facility using in-source resonance ionization spectroscopy. researchgate.net The interpretation of this experimental data to extract nuclear properties like the magnetic dipole and electric quadrupole moments heavily relies on the accuracy of the electronic structure parameters provided by these coupled cluster calculations. arxiv.orgresearchgate.netresearchgate.netresearchgate.net While detailed theoretical values for every isotope are not always explicitly published in overview papers, the established computational framework is applied across the isotopic chain. arxiv.orgresearchgate.net For the most neutron-deficient isotopes, such as this compound, a deviation in the electromagnetic moments has been observed, which can be investigated using particle-plus-rotor calculations that assume a gradual increase in nuclear deformation. researchgate.net The synergy between precise experimental measurements and high-level theoretical calculations is therefore key to advancing our understanding of the nuclear structure of isotopes like this compound. rscf.ru
Astrophysical Relevance of Polonium Isotopes in Nucleosynthesis
Polonium in Stellar Nucleosynthesis Pathways
The formation of elements heavier than iron is dominated by neutron-capture processes. The astrophysical environments where these processes occur—primarily in late-stage stars and stellar explosions—determine the specific pathway and the resulting elemental and isotopic abundances. Polonium (Z=84) isotopes are key in the region of the heaviest elements formed by these processes. researchgate.netarxiv.org
The slow neutron-capture process, or s-process, occurs in stars with relatively low neutron densities, such as Asymptotic Giant Branch (AGB) stars. wikipedia.org In this process, a seed nucleus captures a neutron, and if the resulting isotope is unstable, it typically has time to undergo beta decay before another neutron is captured. wikipedia.org This creates a path of nucleosynthesis that moves along the valley of beta-stable isotopes. wikipedia.org
The s-process is responsible for producing approximately half of the isotopes of elements heavier than iron. wikipedia.org However, the s-process path effectively terminates at the lead-bismuth-polonium cycle. wikipedia.orgresearchgate.net Neutron capture on Bismuth-209 produces Bismuth-210, which beta decays to Polonium-210. wikipedia.org Polonium-210 has a relatively short half-life of 138.376 days and undergoes alpha decay to the stable Lead-206. wikipedia.org The neutron flux in s-process environments is insufficient to allow for further neutron captures on the short-lived Polonium-210. wikipedia.org This results in a cycle that consumes neutrons and leads to a buildup of lead and bismuth, preventing the s-process from synthesizing heavier elements like thorium and uranium. researchgate.netwikipedia.org
Polonium-193, being a very neutron-deficient isotope, is not produced in the s-process. The s-process pathway is confined to isotopes near the line of beta stability and on the neutron-rich side of it, far from the nuclear configuration of this compound.
Table 1: Nuclear Properties of this compound and its Isomer
| Property | Ground State (¹⁹³Po) | Isomeric State (¹⁹³ᵐPo) |
| Mass Number (A) | 193 | 193 |
| Atomic Number (Z) | 84 | 84 |
| Neutron Number (N) | 109 | 109 |
| Atomic Mass | 192.9911 g/mol | 192.991062(16) u |
| Half-life | 0.399(34) s | 245(22) ms (B15284909) |
| Decay Mode | Alpha decay (≤100%) | Alpha decay (≤100%) |
| Decay Product | Lead-189 (¹⁸⁹Pb) | Lead-189 (¹⁸⁹Pb) |
| Decay Energy | 7.094(4) MeV | Not specified |
| Nuclear Spin and Parity | (3/2-) | (13/2+) |
| Excitation Energy | 0 keV (reference) | 100(6) keV |
| Parent Isotope | Radon-197 (¹⁹⁷Rn) | Not specified |
Data sourced from references vulcanchem.comchemlin.org.
The rapid neutron-capture process, or r-process, is responsible for creating the other half of the heavy elements and is the exclusive pathway for the most neutron-rich stable isotopes. wikipedia.org This process occurs in environments with extremely high neutron densities, such as core-collapse supernovae or the merger of neutron stars. wikipedia.org During the r-process, seed nuclei undergo a succession of rapid neutron captures, happening so quickly that there is no time for beta decay to occur between captures. wikipedia.org This pushes nucleosynthesis far to the neutron-rich side of the valley of stability, up to the limit where nuclei can no longer bind another neutron (the neutron drip line). wikipedia.org Once the neutron flux ceases, these highly unstable, neutron-rich nuclei undergo a series of beta decays back towards the valley of stability, populating the abundance peaks of heavy elements. wikipedia.org
Modern nucleosynthesis network calculations for the r-process are extensive, including isotopes from protons up to the heaviest elements, including the polonium isotopic chain (Z=84). researchgate.netresearchgate.netaanda.org These models are essential for predicting the final abundances of elements produced in explosive stellar events. researchgate.net
However, the r-process, by its very nature, synthesizes neutron-rich nuclei. The extremely neutron-deficient this compound, with 109 neutrons, lies far from the r-process path. Therefore, this compound is not considered a product of the r-process. The study of neutron-rich polonium isotopes is more relevant for understanding the r-process path as it approaches and moves beyond the N=126 shell closure. researchgate.netresearchgate.net
Implications for the Slow Neutron-Capture Process (s-process)
Contribution to Heavy Element Abundance Patterns
The distinct mechanisms of the s- and r-processes lead to characteristic abundance patterns for heavy elements observed in the solar system and in metal-poor stars. The termination of the s-process at the lead-bismuth-polonium region is a critical feature influencing these patterns. researchgate.netwikipedia.org It explains why elements like lead and bismuth are predominantly s-process elements, while heavier elements such as thorium and uranium are exclusively products of the r-process. wikipedia.org
Q & A
Q. What experimental methodologies are most reliable for synthesizing Polonium-193 and ensuring isotopic purity?
Methodological Answer: Synthesis typically involves neutron irradiation of Bismuth-209 or proton bombardment of Lead-194, followed by mass separation using electromagnetic isotope separators. Purity verification requires gamma spectroscopy (to detect γ-emissions from daughter isotopes) and alpha spectrometry (to confirm Po-193 decay signatures). Replicability hinges on precise control of irradiation time, particle flux, and post-synthesis purification steps .
Q. How can researchers address discrepancies in reported half-life measurements of this compound?
Methodological Answer: Contradictions often arise from impurities or detector calibration errors. A standardized protocol should include:
Q. What are the key challenges in isolating this compound from its decay chain products during radiochemical analysis?
Methodological Answer: Rapid decay (t₁/₂ ~30 ms) necessitates real-time separation techniques such as gas-jet recoil systems coupled with fast chemical chromatography. Researchers must account for interference from Po-194 (t₁/₂ ~500 ms) by optimizing pH gradients in ion-exchange resins .
Advanced Research Questions
Q. How do nuclear shell model predictions for this compound’s stability align with experimental data on its decay modes?
Methodological Answer: Advanced studies compare theoretical models (e.g., Hartree-Fock-Bogoliubov calculations) with experimental alpha/beta decay branching ratios. Discrepancies in predicted vs. observed proton emission probabilities suggest adjustments to spin-orbit coupling parameters in the model. Cross-validation with neighboring isotopes (e.g., Po-192, Po-194) is critical .
Q. What strategies can resolve contradictions in this compound’s neutron capture cross-section values reported in different studies?
Methodological Answer: Meta-analyses should:
Q. How can computational chemistry methods improve the accuracy of this compound’s electron configuration predictions?
Methodological Answer: Relativistic DFT simulations (e.g., using DIRAC software) incorporating Breit interactions and QED corrections are essential. Researchers must benchmark results against X-ray absorption near-edge structure (XANES) data from synchrotron studies to validate orbital hybridization effects .
Methodological Considerations Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
